Cas no 2803834-27-5 (2-Bromo-1-(2-propyn-1-yl)-1H-imidazole-4,5-dicarbonitrile)

• Product Name: 2-Bromo-1-(2-propyn-1-yl)-1H-imidazole-4,5-dicarbonitrile
• CAS No: 2803834-27-5
• MF: C₈H₃BrN₄
• MW: 235.040219545364
• CID: 6386577
• Update Time: 2025-05-27

2-Bromo-1-(2-propyn-1-yl)-1H-imidazole-4,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-propyn-1-yl)-1H-imidazole-4,5-dicarbonitrile

• Inchi： 1S/C8H3BrN4/c1-2-3-13-7(5-11)6(4-10)12-8(13)9/h1H,3H2
• InChI Key： LHLYCUPNGGSMLO-UHFFFAOYSA-N
• SMILES： C1(Br)N(CC#C)C(C#N)=C(C#N)N=1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 473.6±55.0 °C(Predicted)
• pka: -6.21±0.60(Predicted)

Additional information on 2-Bromo-1-(2-propyn-1-yl)-1H-imidazole-4,5-dicarbonitrile

Research Brief on 2-Bromo-1-(2-propyn-1-yl)-1H-imidazole-4,5-dicarbonitrile (CAS: 2803834-27-5)

2-Bromo-1-(2-propyn-1-yl)-1H-imidazole-4,5-dicarbonitrile (CAS: 2803834-27-5) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazole core functionalized with bromo, propynyl, and dicarbonitrile groups, exhibits promising potential as a versatile building block for the synthesis of bioactive molecules and as a candidate for drug discovery. Recent studies have explored its applications in the development of kinase inhibitors, antimicrobial agents, and other therapeutic modalities.

The synthesis of 2-Bromo-1-(2-propyn-1-yl)-1H-imidazole-4,5-dicarbonitrile involves a multi-step process, typically starting from commercially available imidazole derivatives. Key steps include bromination at the 2-position, followed by N-alkylation with propargyl bromide, and subsequent introduction of the dicarbonitrile functionality. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluations. The compound's structural features, particularly the presence of the propynyl group, offer opportunities for further functionalization via click chemistry, enhancing its utility in medicinal chemistry.

In recent pharmacological studies, 2-Bromo-1-(2-propyn-1-yl)-1H-imidazole-4,5-dicarbonitrile has demonstrated notable inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory diseases. Preliminary in vitro assays have shown that this compound can effectively modulate kinase activity at micromolar concentrations, suggesting its potential as a lead compound for further optimization. Additionally, its antimicrobial properties have been investigated, with promising results against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens.

Mechanistic studies have begun to elucidate the molecular interactions underlying the bioactivity of 2-Bromo-1-(2-propyn-1-yl)-1H-imidazole-4,5-dicarbonitrile. Computational docking simulations and X-ray crystallography have revealed that the compound can bind to the ATP-binding sites of certain kinases, thereby inhibiting their enzymatic activity. These findings provide a structural basis for the rational design of derivatives with enhanced potency and selectivity. Furthermore, the compound's ability to interfere with microbial cell wall synthesis and biofilm formation has been proposed as a possible mechanism for its antimicrobial effects.

Despite these promising findings, challenges remain in the development of 2-Bromo-1-(2-propyn-1-yl)-1H-imidazole-4,5-dicarbonitrile as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Recent efforts have focused on synthesizing and evaluating analogs with modified substituents to improve pharmacokinetic properties while retaining or enhancing biological activity.

In conclusion, 2-Bromo-1-(2-propyn-1-yl)-1H-imidazole-4,5-dicarbonitrile represents a promising scaffold in chemical biology and drug discovery. Its diverse biological activities, coupled with its synthetic versatility, make it a valuable tool for researchers exploring new therapeutic avenues. Ongoing research aims to further characterize its pharmacological profile and translate these findings into clinically relevant applications. Future studies will likely focus on expanding its utility in targeted therapies and combination treatments, leveraging its unique chemical properties to address unmet medical needs.